1. Home
  2. Product
  3. Main Products
  4. Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 331640-19-8
VCID: VC0406329
InChI: InChI=1S/C25H29NO5S3/c1-7-30-22(28)19-20(23(29)31-8-2)34-24(33-19)18-15-11-9-10-12-16(15)26(17(27)13-14(3)4)25(5,6)21(18)32/h9-12,14H,7-8,13H2,1-6H3
SMILES: CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
Molecular Formula: C25H29NO5S3
Molecular Weight: 519.7g/mol

Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 331640-19-8

Main Products

VCID: VC0406329

Molecular Formula: C25H29NO5S3

Molecular Weight: 519.7g/mol

Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 331640-19-8

CAS No. 331640-19-8
Product Name Diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C25H29NO5S3
Molecular Weight 519.7g/mol
IUPAC Name diethyl 2-[2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C25H29NO5S3/c1-7-30-22(28)19-20(23(29)31-8-2)34-24(33-19)18-15-11-9-10-12-16(15)26(17(27)13-14(3)4)25(5,6)21(18)32/h9-12,14H,7-8,13H2,1-6H3
Standard InChIKey WWNWLDBDVXHXPR-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
Canonical SMILES CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
PubChem Compound 3117920
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19